molecular formula C11H19Cl B14571461 1-Chloro-3-ethyl-7-methylocta-2,6-diene CAS No. 61685-10-7

1-Chloro-3-ethyl-7-methylocta-2,6-diene

Cat. No.: B14571461
CAS No.: 61685-10-7
M. Wt: 186.72 g/mol
InChI Key: FWZAQQFQVDLJEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Chloro-3-ethyl-7-methylocta-2,6-diene is a chlorinated linear diene characterized by a chloro substituent at position 1, an ethyl group at position 3, and a methyl group at position 7. The compound’s linear structure and halogenated alkyl chain suggest applications in organic synthesis, particularly in cyclization or electrophilic addition reactions. Storage conditions for analogs (e.g., sealed in dry, room temperature) imply sensitivity to moisture or oxidative degradation, which may also apply to the target compound .

Properties

CAS No.

61685-10-7

Molecular Formula

C11H19Cl

Molecular Weight

186.72 g/mol

IUPAC Name

1-chloro-3-ethyl-7-methylocta-2,6-diene

InChI

InChI=1S/C11H19Cl/c1-4-11(8-9-12)7-5-6-10(2)3/h6,8H,4-5,7,9H2,1-3H3

InChI Key

FWZAQQFQVDLJEJ-UHFFFAOYSA-N

Canonical SMILES

CCC(=CCCl)CCC=C(C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Chloro-3-ethyl-7-methylocta-2,6-diene typically involves the chlorination of a suitable precursor, such as 3-ethyl-7-methylocta-2,6-diene. The reaction is carried out under controlled conditions to ensure selective chlorination at the desired position. Common reagents used in this process include chlorine gas or N-chlorosuccinimide (NCS) in the presence of a catalyst like iron(III) chloride.

Industrial Production Methods: On an industrial scale, the production of 1-Chloro-3-ethyl-7-methylocta-2,6-diene may involve continuous flow reactors to maintain consistent reaction conditions and high yields. The use of automated systems ensures precise control over temperature, pressure, and reagent addition, optimizing the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 1-Chloro-3-ethyl-7-methylocta-2,6-diene undergoes various chemical reactions, including:

    Substitution Reactions: The chlorine atom can be replaced by other nucleophiles, such as hydroxide ions or amines, leading to the formation of different derivatives.

    Addition Reactions: The double bonds in the octadiene backbone can participate in electrophilic addition reactions with halogens, hydrogen halides, or other electrophiles.

    Oxidation Reactions: The compound can be oxidized to form epoxides or other oxygen-containing derivatives.

Common Reagents and Conditions:

    Substitution: Sodium hydroxide (NaOH) or ammonia (NH3) in aqueous or alcoholic solutions.

    Addition: Bromine (Br2) or hydrogen chloride (HCl) in inert solvents like dichloromethane.

    Oxidation: Potassium permanganate (KMnO4) or m-chloroperbenzoic acid (m-CPBA) under controlled conditions.

Major Products:

    Substitution: 1-Hydroxy-3-ethyl-7-methylocta-2,6-diene or 1-Amino-3-ethyl-7-methylocta-2,6-diene.

    Addition: 1,2-Dibromo-3-ethyl-7-methylocta-2,6-diene.

    Oxidation: 1,2-Epoxy-3-ethyl-7-methylocta-2,6-diene.

Scientific Research Applications

1-Chloro-3-ethyl-7-methylocta-2,6-diene has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential use in drug development and as a precursor for pharmacologically active compounds.

    Industry: Utilized in the production of specialty chemicals, agrochemicals, and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Chloro-3-ethyl-7-methylocta-2,6-diene involves its interaction with various molecular targets and pathways. The compound can act as an electrophile, reacting with nucleophilic sites on biomolecules or other organic compounds. The presence of the chlorine atom and the conjugated diene system enhances its reactivity, allowing it to participate in a range of chemical transformations.

Comparison with Similar Compounds

Comparison with Similar Compounds

(E)-1-Chloro-3,7-dimethylocta-2,6-diene

This structural analog differs by having methyl groups at positions 3 and 7 instead of ethyl and methyl. Key comparisons include:

  • Molecular Formula : C₁₀H₁₇Cl vs. C₁₁H₁₉Cl (target compound).
  • Hazards : Both compounds likely share hazards such as combustibility (H227) and skin irritation (H315), though the target’s larger alkyl chain may influence toxicity profiles .

7-Methylocta-1,6-diene and Derivatives

These non-chlorinated analogs (e.g., 7-methylocta-1,6-dien-3-one) lack the chloro and ethyl substituents. Key differences:

  • Reactivity : The absence of chlorine reduces electrophilicity, making these compounds less reactive in polar reactions. DFT studies on their ene-cyclization highlight substituent orientation’s role in product selectivity, suggesting that the target compound’s chloro and ethyl groups could further modulate such pathways .
  • Applications: Non-chlorinated dienes are often intermediates in terpene synthesis, whereas chlorinated analogs may serve as precursors for pharmaceuticals or agrochemicals.

Bicyclic Dienes (e.g., Ph-bnd* and Ph-bdd*)

Bicyclic structures like 2,6-diphenylbicyclo[3.3.1]nona-2,6-diene (Ph-bnd*) differ fundamentally in rigidity and strain:

  • Synthesis : Ph-bnd* is synthesized via iterative cross-coupling, contrasting with the target compound’s likely alkylation or halogenation routes .
  • Reactivity : Bicyclic dienes exhibit constrained geometries, favoring specific stereochemical outcomes in Diels-Alder reactions, whereas the target’s linear structure offers greater conformational flexibility.

Cyclohexa-diene Carboxylic Acid Derivatives

Cyclic dienes (e.g., (2R,3R)-1-Carboxy-4-chloro-2,3-dihydroxycyclohexa-4,6-diene) feature polar functional groups (carboxy, hydroxyl) absent in the target compound:

  • Solubility : The cyclic derivatives’ polarity enhances water solubility, whereas the target’s hydrocarbon chain favors lipid solubility.
  • Applications : Cyclic dienes are used in chiral synthesis or pharmaceuticals, while the target compound’s reactivity may suit polymer or surfactant chemistry .

Research Findings and Reactivity Trends

  • Cyclization Behavior : DFT studies on 7-methylocta-1,6-diene demonstrate that substituent size and orientation critically influence transition states. The ethyl group in the target compound may hinder ene-cyclization compared to methyl analogs, favoring alternative pathways .
  • Synthetic Strategies : While bicyclic dienes employ cross-coupling , the target compound may require sequential alkylation and halogenation steps, with purification challenges due to steric effects.

Data Table: Key Comparative Properties

Compound Name Molecular Formula Molecular Weight Structure Key Substituents Reactivity Notes
1-Chloro-3-ethyl-7-methylocta-2,6-diene C₁₁H₁₉Cl ~186.7* Linear Cl (1), Ethyl (3), Methyl (7) Steric hindrance in cyclization
(E)-1-Chloro-3,7-dimethylocta-2,6-diene C₁₀H₁₇Cl 172.70 Linear Cl (1), Methyl (3,7) Ene-cyclization studied via DFT
7-Methylocta-1,6-diene C₉H₁₆ 124.23 Linear Methyl (7) Base structure for cyclization studies
Ph-bnd* C₁₅H₁₄† 194.27† Bicyclic Phenyl (2,6) Synthesized via cross-coupling

*Estimated based on structural analogy.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.